Cas no 1805353-94-9 (3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-methanol)

• Product Name: 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805353-94-9
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4859228
• Update Time: 2025-10-29

3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H5BrF2N2O/c9-7-5(3-14)13-2-4(1-12)6(7)8(10)11/h2,8,14H,3H2
• InChI Key： JTQRZRAULRBGCF-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=NC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-methanol

Comprehensive Overview of 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1805353-94-9)

3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1805353-94-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine, cyano, and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable building block for drug discovery and material science applications.

The growing interest in pyridine-based compounds stems from their broad utility in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. Researchers frequently search for terms like "pyridine derivatives in drug discovery" or "difluoromethyl group applications", reflecting the demand for innovative chemical entities. 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-methanol aligns with these trends, offering a scaffold for designing molecules with enhanced metabolic stability and target selectivity.

One of the standout features of this compound is its difluoromethyl moiety, a group increasingly explored in modern chemistry due to its ability to modulate lipophilicity and bioavailability. Searches for "fluorine in medicinal chemistry" or "halogenated pyridines" highlight the scientific community's focus on halogenated compounds. The presence of both bromine and cyano groups further expands its synthetic utility, enabling diverse transformations such as cross-coupling reactions and nucleophilic substitutions.

In agrochemical research, 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-methanol has potential applications in the development of novel pesticides and herbicides. The cyano group is particularly relevant here, as it often contributes to the biological activity of agrochemicals. Queries like "cyano-containing pesticides" or "pyridine herbicides" underscore the intersection of this compound with sustainable agriculture solutions.

From a synthetic perspective, the compound's methanol functionality provides a handle for further derivatization, making it a flexible intermediate. This aligns with the popularity of searches such as "pyridine methanol derivatives" or "bromopyridine synthesis". Its CAS No. 1805353-94-9 is often used by procurement specialists and researchers to ensure precise identification in chemical databases.

The compound's relevance extends to material science, where halogenated pyridines are investigated for their electronic properties. Topics like "organic semiconductors" or "pyridine-based ligands" frequently appear in academic discussions, reflecting the interdisciplinary appeal of such structures.

Quality control and analytical characterization of 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-methanol are critical for its application. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, as indicated by searches for "pyridine derivative analysis" or "CAS 1805353-94-9 characterization". These methods ensure the compound meets the stringent purity standards required in high-value research.

In summary, 3-Bromo-5-cyano-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1805353-94-9) represents a multifaceted chemical tool with applications spanning pharmaceuticals, agrochemicals, and materials. Its structural features—bromine, cyano, difluoromethyl, and methanol—make it a subject of ongoing research, as evidenced by trending search terms and scientific publications. As the demand for tailored chemical solutions grows, this compound is poised to remain a key player in innovation-driven industries.